Cas no 1806935-02-3 (4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde
• CAS No: 1806935-02-3
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4869548
• Update Time: 2025-10-28

4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-4-1-3(2-13)12-6(5(4)9)7(10)11/h1-2,7H
• InChI Key： CUJLDCUPBRWIFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)N=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

Professional Introduction to 4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1806935-02-3)

4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde, with the chemical formula C₈H₂ClF₃NO₂, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806935-02-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of multiple fluorine atoms and a reactive aldehyde group, make it a versatile building block for further chemical modifications and functionalizations.

The< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde molecule exhibits a high degree of electronic richness due to the electron-withdrawing effects of the fluorine substituents and the electron-donating nature of the aldehyde group. This balance of electronic properties allows it to participate in a wide range of chemical reactions, making it particularly valuable in organic synthesis. The chloro and difluoromethyl groups introduce additional reactivity, enabling further derivatization through nucleophilic substitution, cross-coupling reactions, and other palladium-catalyzed processes.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde fits well within this trend, as it serves as a precursor for developing novel therapeutic agents. For instance, fluorinated pyridines have been extensively studied for their potential applications in antiviral, anticancer, and anti-inflammatory drug discovery. The aldehyde functionality provides a convenient handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

One of the most compelling aspects of< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde scaffold, researchers can develop potent inhibitors that selectively target specific kinases. Recent studies have demonstrated that fluorinated pyridines can enhance the binding affinity of kinase inhibitors by improving hydrophobic interactions and reducing metabolic degradation. This has led to the development of several promising drug candidates that are currently undergoing preclinical evaluation.

The< strong>CAS No. 1806935-02-3 identifier ensures that researchers can reliably obtain this compound for their studies. Quality control and consistency are paramount when working with intermediates like< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde, as even minor impurities can significantly impact the outcome of synthetic reactions and biological assays. Therefore, suppliers must adhere to stringent manufacturing standards to guarantee the purity and reliability of their products.

The synthesis of< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde typically involves multi-step organic transformations that require careful optimization. Common starting materials include commercially available pyridine derivatives that undergo halogenation, fluorination, and formylation reactions. The use of advanced catalytic systems has greatly improved the efficiency and selectivity of these transformations, enabling researchers to access complex structures with higher yields.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1806935-02-3) is a highly valuable intermediate in pharmaceutical research due to its unique structural features and reactivity. Its applications in drug discovery span multiple therapeutic areas, including oncology and inflammatory diseases. As our understanding of fluorinated compounds continues to grow, it is likely that< strong>4-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde will play an increasingly important role in the development of next-generation therapeutics.